BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safety
of Zoalene-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zoalene-d5

Cat. No.: B15294057

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety information for Zoalene-d5, a deuterated
analog of the coccidiostat Zoalene (Dinitolmide). The information is compiled from various
Safety Data Sheets (SDS) and chemical databases to assist researchers and professionals in
handling this compound safely.

Chemical and Physical Properties

Zoalene-d5 is a derivative of Zoalene, where five hydrogen atoms have been replaced by
deuterium. This isotopic labeling is often used in metabolic and pharmacokinetic studies.

Property Data Citation
Molecular Formula CsDsH2N30s [1]

Molar Mass 230.189 g/mol [1]
Appearance Neat, Red crystalline powder [11[2]
Melting Point Approximately 190-192 °C [2]

Slightly soluble in water;

Solubility Soluble in organic solvents like  [2]
chloroform
Storage Condition 2-8°C [2]
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Hazard Identification and Classification

Zoalene-d5 is classified as harmful and requires careful handling. The following table

summarizes its hazard classifications.

Hazard Type

Classification

Notes

Citation

GHS Classification

Harmful if swallowed

(Acute Toxicity, Oral)

Risk Code: R22

[2]

Skin Irritation

(Category 2)

Causes skin irritation.

[3]

Serious Eye Irritation
(Category 2A)

Causes serious eye

irritation.

[3]

Skin Sensitization

(Category 1)

May cause an allergic
skin reaction.

[3]

Combustible Dust

May form combustible
dust concentrations in

air.

[3]

Hazard Symbols

Xn (Harmful)

[2]

Exposure Controls and Personal Protection

To ensure safety, strict adherence to exposure limits and the use of personal protective

equipment (PPE) are mandatory.
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Parameter

Guideline | Equipment

Citation

Occupational Exposure

NIOSH REL: 5 mg/m3 (10-hour
TWA) for Dinitolmide

[4]

ACGIH TLV: 5 mg/m?3 (8-hour
TWA) for Dinitolmide

[4]

Engineering Controls

Use in a well-ventilated area or

with local exhaust ventilation.

[5][6]

Eye/Face Protection

Safety glasses with side-

shields or goggles.

[5](6]

Skin Protection

Chemical-resistant gloves.

Impervious clothing.

[5]16]

Respiratory Protection

A suitable patrticle filter mask
should be worn when exposed

to dust.

[5]16]

Handling, Storage, and First Aid

Proper procedures for handling, storage, and emergency response are critical for mitigating

risks associated with Zoalene-d5.
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Aspect

Procedure Citation

Handling

Avoid breathing dust. Avoid

contact with eyes, skin, and

clothing. Prevent dust

accumulation and keep away

from ignition sources. [31[5]
Ground/bond container and

receiving equipment. Wash

hands thoroughly after

handling.

Storage

Keep container tightly closed.

Store in a dry, cool, and well-

ventilated place. Store away

from heat, direct sunlight, and [2][3]
incompatible materials.

Recommended storage

temperature: 2-8°C.

First Aid: Skin Contact

Wash with plenty of soap and
water. If skin irritation or rash
occurs, get medical
. . [31[5]
advice/attention. Take off
contaminated clothing and

wash it before reuse.

First Aid: Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
: o [31[5]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.

First Aid: Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call [5]
a poison center or doctor if you

feel unwell.
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Rinse mouth. Call a poison
First Aid: Ingestion center or doctor if you feel [5]

unwell.

Experimental Protocols and Workflows

While specific experimental protocols for Zoalene-d5 are not publicly available, this section
outlines representative workflows for key toxicological assessments based on standard

methodologies.

Representative Experimental Workflow: In Vitro Skin
Irritation Test

This protocol describes a general procedure for assessing the skin irritation potential of a
chemical using a Reconstituted Human Epidermis (RhE) model, such as the one described in
OECD Guideline 439.
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1. Preparation

Receive and culture
RhE tissue models

Prepare Zoalene-d5 test substance
(e.g., in a suitable vehicle)

Prepare positive (e.g., SDS)
and negative controls

2. Expos‘ ;re Phase

Topically apply test substance
and controls to RhE tissues
(e.g., 15-60 min exposure)

3. Post-{yxposure

Rinse tissues to remove
test substance

Y

Incubate tissues for a
post-exposure period
(e.g., ~42 hours)

4. Vlability‘ ;\ssessment

Incubate tissues with
MTT solution (3 hours)

Y

Extract formazan dye
from tissues

Y

Measure optical density (OD)
using a spectrophotometer

5. Data Analys‘ ’s & Classification

Tissue Viability
<=50% ?

Classify as Irritant
(Category 2)

Classify as Non-Irritant

Click to download full resolution via product page

Fig 1. General workflow for an in-vitro skin irritation test.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15294057?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Flow: Chemical Safety Assessment and
Communication

The process of determining and communicating the safety of a chemical like Zoalene-d5
follows a logical progression from data collection to hazard communication. This is a critical
process in drug development and chemical management.

Data Collection

Computational Modeling
(e.g., QSAR)

I~ Hazard Evaluation

In Vitro / In Vivo Identify Health Hazards Determine Exposure Limits
Toxicology Studies (e.g., Irritation, Sensitization) (OELs)

1 Hazard Communication

Physicochemical
Property Analysis

Classify under GHS Create Product Labels

Generate Safety Data Sheet
(SDS)

Click to download full resolution via product page

Fig 2. Logical flow of chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety of
Zoalene-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294057#zoalene-d5-safety-data-sheet-sds-

information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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